Cas no 59865-16-6 (Iso Cyclosporin A)
Iso Cyclosporin A structure
Product Name:Iso Cyclosporin A
CAS No:59865-16-6
MF:C62H111N11O12
MW:1202.61125683784
MDL:MFCD11111450
CID:373914
PubChem ID:6449901
Update Time:2025-04-19
Iso Cyclosporin A Chemical and Physical Properties
Names and Identifiers
-
- Isocyclosporin A (9CI)
- Iso Cyclosporin A
- 30-ethyl-4,7,10,12,15,19,25,28-octamethyl-33-(methylamino)-3,21-bis(1-methylethyl)-34-[(3Z)-1-methylpent-3-en-1-yl]-6,9,18,24-tetrakis(2-methylpropyl)-1-oxa-4,7,10,13,16,19,22,25,28,31-decaazacyclotet
- (2S,3R,4R,6E)-3-Hydroxy-4-Methyl-2-(MethylaMino)-6-octenoyl-(2S)-2-aMinobutanoyl-N-Methylglycyl-N-Methyl-L-leucyl-L-valyl-N-Methyl-L-leucyl-L-alanyl-D-alanyl-N-Methyl-L-leucyl-N-Methyl-L-leucyl-N-Methyl-L-valine (111)-Lactone
- 30-ethyl-34-[(Z)-hex-4-en-2-yl]-4,7,10,12,15,19,
- Cyclo[L-Abu-Sar-N-methyl-L-Leu-L-Val-N-methyl-L-Leu-L-Ala-D-Ala-N-methyl-L-Leu-N-methyl-L-Leu-N-methyl-L-Val-[(3R,4R)-3-hydroxy*-N-methyl-5-[(E)-1-propenyl]-L-Leu-]]
- [2S-(2R*,3S*,4S*,6E)]-N-[3-Hydroxy-4-methyl-2-(methylamino)-1-oxo-6-octenyl]-L-alpha-aminobutyryl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valine theta1-lactone
- Isocyclosporin A
- L-Valine, N-(3-hydroxy-4-methyl-2-(methylamino)-1-oxo-6-octenyl)-L-(alpha-aminobutyryl)-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-, theta1-1actone, (2S-(2R*,3S*,4S*,6E))-
- 30-ethyl-34-[(Z)-hex-4-en-2-yl]-4,7,10,12,15,19,25,28-octamethyl-33-(methylamino)-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1-oxa-4,7,10,13,16,19,22,25,28,31-decazacyclotetratriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
- 59865-16-6
-
- MDL: MFCD11111450
- Inchi: 1S/C62H111N11O12/c1-25-27-28-40(15)52-50(63-18)56(78)66-43(26-2)58(80)68(19)33-48(74)69(20)44(29-34(3)4)55(77)67-49(38(11)12)61(83)70(21)45(30-35(5)6)54(76)64-41(16)53(75)65-42(17)57(79)71(22)46(31-36(7)8)59(81)72(23)47(32-37(9)10)60(82)73(24)51(39(13)14)62(84)85-52/h25,27,34-47,49-52,63H,26,28-33H2,1-24H3,(H,64,76)(H,65,75)(H,66,78)(H,67,77)/b27-25-
- InChI Key: QEKLELUAISGHEL-RFBIWTDZSA-N
- SMILES: O1C(C(C(C)C)N(C)C(C(CC(C)C)N(C)C(C(CC(C)C)N(C)C(C(C)NC(C(C)NC(C(CC(C)C)N(C)C(C(C(C)C)NC(C(CC(C)C)N(C)C(CN(C)C(C(CC)NC(C(C1C(C)C/C=C\C)NC)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O
Computed Properties
- Exact Mass: 1201.84000
- Monoisotopic Mass: 1201.841368
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 85
- Rotatable Bond Count: 15
- Complexity: 2310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 277
- XLogP3: 7.6
Experimental Properties
- Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 148-152°C
- Boiling Point: 1280.5°C at 760 mmHg
- Flash Point: 728.2°C
- Refractive Index: 1.537
- Solubility: Soluble (320 g/l) (25 º C),
- PSA: 276.59000
- LogP: 4.91440
Iso Cyclosporin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I811500-2mg |
Iso Cyclosporin A |
59865-16-6 | 2mg |
$155.00 | 2023-05-18 | ||
| TRC | I811500-5mg |
Iso Cyclosporin A |
59865-16-6 | 5mg |
$ 244.00 | 2023-09-07 | ||
| TRC | I811500-25mg |
Iso Cyclosporin A |
59865-16-6 | 25mg |
$ 1057.00 | 2023-09-07 | ||
| TRC | I811500-50mg |
Iso Cyclosporin A |
59865-16-6 | 50mg |
$ 1838.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I912629-1mg |
Isocyclosporin A |
59865-16-6 | 98% | 1mg |
¥2,098.80 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65746-1mg |
Isocyclosporin A |
59865-16-6 | 98% | 1mg |
¥1396.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65746-5mg |
Isocyclosporin A |
59865-16-6 | 98% | 5mg |
¥4380.00 | 2023-09-08 | |
| eNovation Chemicals LLC | D593022-10mg |
Iso Cyclosporin A |
59865-16-6 | 98% | 10mg |
$412 | 2025-02-18 | |
| eNovation Chemicals LLC | D593022-25mg |
Iso Cyclosporin A |
59865-16-6 | 98% | 25mg |
$695 | 2025-02-18 | |
| A2B Chem LLC | AG72381-1mg |
30-ethyl-34-[(Z)-hex-4-en-2-yl]-4,7,10,12,15,19,25,28-octamethyl-33-me thylamino-6,9,18,24-tetrakis(2-methylpropyl)-3,21-dipropan-2-yl-1-oxa- 4,7,10,13,16,19,22,25,28,31-decazacyclotetratriacontane-2,5,8,11,14,17 ,20,23,26,29,32-undecone |
59865-16-6 | ≥98% | 1mg |
$109.00 | 2024-04-19 |
Iso Cyclosporin A Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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